Cas no 2137542-64-2 (Sodium 2-amino-1,3-thiazole-5-sulfinate)

• Product Name: Sodium 2-amino-1,3-thiazole-5-sulfinate
• CAS No: 2137542-64-2
• MF: C₃H₃N₂NaO₂S₂
• MW: 186.187888383865
• CID: 5760310
• PubChem ID: 165956610
• Update Time: 2025-05-25

Sodium 2-amino-1,3-thiazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724368
• 2137542-64-2
• sodium 2-amino-1,3-thiazole-5-sulfinate
• Sodium 2-amino-1,3-thiazole-5-sulfinate

• Inchi： 1S/C3H4N2O2S2.Na/c4-3-5-1-2(8-3)9(6)7;/h1H,(H2,4,5)(H,6,7);/q;+1/p-1
• InChI Key： OTYOXFJTELRALM-UHFFFAOYSA-M
• SMILES： S1C(N)=NC=C1S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 185.95336397g/mol
• Monoisotopic Mass: 185.95336397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Additional information on Sodium 2-amino-1,3-thiazole-5-sulfinate

Sodium 2-amino-1,3-thiazole-5-sulfinate: A Comprehensive Overview

Sodium 2-amino-1,3-thiazole-5-sulfinate is a compound with the CAS number 2137542-64-2, and it is widely recognized for its unique chemical properties and applications in various fields. This compound belongs to the class of sulfonamides and is characterized by its thiazole ring structure, which plays a crucial role in its reactivity and functionality. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a key structural feature that contributes to the compound's versatility in different chemical reactions.

The synthesis of sodium 2-amino-1,3-thiazole-5-sulfinate involves several steps, including the formation of the thiazole ring and subsequent sulfonation. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Its ability to act as a nucleophile makes it valuable in substitution reactions, where it can replace leaving groups in various organic compounds.

One of the most significant applications of sodium 2-amino-1,3-thiazole-5-sulfinate is in the development of bioactive compounds. Researchers have explored its potential as a building block for designing drugs targeting various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that sodium 2-amino-1,3-thiazole-5-sulfinate could play a role in the creation of novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its role in drug discovery, sodium 2-amino-1,3-thiazole-5-sulfinate has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential use in gas storage, catalysis, and sensing technologies. Recent research has highlighted the importance of understanding the coordination chemistry of this compound to fully harness its potential in these emerging fields.

The stability and reactivity of sodium 2-amino-1,3-thiazole-5-sulfinate make it an attractive candidate for use in various industrial processes. Its ability to withstand harsh reaction conditions while maintaining its structural integrity is a significant advantage. Furthermore, the compound's solubility properties make it suitable for use in aqueous solutions, which is essential for many large-scale manufacturing processes.

Recent studies have also focused on the environmental impact of sodium 2-amino-1,3-thiazole-5-sulfinate. Researchers are investigating methods to minimize waste generation during its synthesis and maximize its recyclability. These efforts align with global initiatives aimed at promoting sustainable chemistry practices and reducing the environmental footprint of chemical manufacturing.

In conclusion, sodium 2-amino-1,3-thiazole-5-sulfinate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and industrial processes. As research continues to uncover new insights into its potential uses and optimization strategies, this compound is poised to play an even more significant role in advancing scientific and technological innovations.